molecular formula C7H6ClF2NO2 B8288361 (5-Chloro-6-(difluoromethoxy)pyridin-3-yl)methanol

(5-Chloro-6-(difluoromethoxy)pyridin-3-yl)methanol

Cat. No.: B8288361
M. Wt: 209.58 g/mol
InChI Key: VZBZNHKSOYUKMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Chloro-6-(difluoromethoxy)pyridin-3-yl)methanol is a useful research compound. Its molecular formula is C7H6ClF2NO2 and its molecular weight is 209.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H6ClF2NO2

Molecular Weight

209.58 g/mol

IUPAC Name

[5-chloro-6-(difluoromethoxy)pyridin-3-yl]methanol

InChI

InChI=1S/C7H6ClF2NO2/c8-5-1-4(3-12)2-11-6(5)13-7(9)10/h1-2,7,12H,3H2

InChI Key

VZBZNHKSOYUKMG-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=C1Cl)OC(F)F)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cooled (−78° C.) solution of methyl 5-chloro-6-(difluoromethoxy)nicotinate (4.080 g; 17.17 mmol) in anh. toluene (110 ml) was treated dropwise with a solution of 1 M DIBAH in toluene (60.30 ml; 60.30 mmol), and the resulting mixture was further stirred at −78° C., under nitrogen, for 5 min., and then at 0° C. for 3 h. The obtained mixture was treated successively with water (55 ml), 1 M aq. NaOH (11 ml), and aq. sat. NaHCO3 (100 ml). The separated aq. layer was further extracted with Et2O (2×100 ml). The mixed organic layers were then dried over anh. MgSO4, filtered, and concentrated to dryness under reduced pressure affording (5-chloro-6-(difluoromethoxy)pyridin-3-yl)methanol as an orange oil. LC-MS (conditions A): tR=0.62 min.; [M+H]+: 210.25 g/mol.
Name
methyl 5-chloro-6-(difluoromethoxy)nicotinate
Quantity
4.08 g
Type
reactant
Reaction Step One
Quantity
110 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
60.3 mL
Type
solvent
Reaction Step Two
Name
Quantity
11 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
55 mL
Type
solvent
Reaction Step Three

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